![molecular formula C17H29NO4 B6175151 2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylspiro[3.5]nonane-2-carboxylic acid CAS No. 2503206-83-3](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylspiro[3.5]nonane-2-carboxylic acid
Description
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylspiro[3.5]nonane-2-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "7,7-dimethyl-2-aminononane", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "acetic anhydride", "sodium hydride", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate", "hexanes" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate and triethylamine to form 2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylnonane", "Formation of the spirocyclic ring system by treating the protected amine with diisopropylethylamine and acetic anhydride to form 2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylspiro[3.5]nonane-2-carbonyl chloride", "Deprotection of the amine group with sodium hydride and methyl iodide to form 2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylspiro[3.5]nonane-2-amine", "Introduction of the carboxylic acid group by treating the amine with sodium hydroxide and chloroacetic acid to form 2-{[(tert-butoxy)carbonyl]amino}-7,7-dimethylspiro[3.5]nonane-2-carboxylic acid", "Purification of the final product by extraction with ethyl acetate and washing with water, followed by drying over sodium bicarbonate and sodium chloride, and recrystallization from hexanes" ] } | |
CAS RN |
2503206-83-3 |
Molecular Formula |
C17H29NO4 |
Molecular Weight |
311.4 |
Purity |
95 |
Origin of Product |
United States |
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